(Z)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-methylbenzamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-3-methylbenzamide
• InChI: InChI=1S/C18H19N3O4S2/c1-12-4-3-5-13(10-12)17(22)20-18-21(8-9-25-2)15-7-6-14(27(19,23)24)11-16(15)26-18/h3-7,10-11H,8-9H2,1-2H3,(H2,19,23,24)
• InChI Key: MQPUWYIELNTHKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CCOC
• Molecular Formula: C18H19N3O4S2
• Molecular Weight: 405.5 g/mol

Description

The compound is a derivative of benzo[d]thiazol-2(3H)-one. Benzo[d]thiazol-2(3H)-one derivatives are often used in the synthesis of various pharmaceuticals and exhibit a range of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzo[d]thiazol-2(3H)-one derivatives can be synthesized through various methods. For instance, one method involves 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Scientific Research Applications

• Photodynamic Therapy Applications : A study by Pişkin, Canpolat, and Öztürk (2020) discusses a zinc phthalocyanine derivative with potential use in photodynamic therapy, particularly for cancer treatment. This derivative exhibits good fluorescence properties and a high singlet oxygen quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

• Antimicrobial Activity : Desai, Rajpara, and Joshi (2013) synthesized and analyzed a series of compounds including benzenesulfonamide derivatives for their antibacterial and antifungal properties. These derivatives were found to have potential therapeutic applications against microbial diseases, particularly bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

• Chemodivergent Annulations : Xu, Zheng, Yang, and Li (2018) conducted a study on chemodivergent and redox-neutral annulations between N-methoxybenzamides and sulfoxonium ylides. This process, catalyzed by Rhodium(III), is important for the synthesis of complex molecules, potentially useful in various chemical syntheses (Xu, Zheng, Yang, & Li, 2018).

• Preparation of Methyl Derivatives : Research by Johnson, Canseco, and Rowe (2004) details the preparation of methyl (Z)-O-methylbenzothiohydroximates, demonstrating methods for synthesizing these types of compounds. Such methodologies are valuable for the development of new pharmaceuticals and chemical agents (Johnson, Canseco, & Rowe, 2004).

• Sulfonamide Derivatives for Antibacterial Activity : A study by Rafiee Pour et al. (2019) discusses the synthesis of novel sulfonamide derivatives with antibacterial properties. These compounds were tested against S. aureus and E. coli, showing promising results in combating bacterial infections (Rafiee Pour et al., 2019).